Cas no 302806-81-1 (N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide)
N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS016283219
- SR-01000431939-1
- SR-01000431939
- F3095-2968
- EU-0038050
- VU0089947-2
- Oprea1_788042
- N-(3-bromophenyl)-2-(4-methoxyphenoxy)propanamide
- 302806-81-1
- Z57381620
- Oprea1_039799
- AKOS001629448
- STL482763
- N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide
-
- Inchi: 1S/C16H16BrNO3/c1-11(21-15-8-6-14(20-2)7-9-15)16(19)18-13-5-3-4-12(17)10-13/h3-11H,1-2H3,(H,18,19)
- InChI Key: HQCQWKIVXMVETJ-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC(Br)=C1)(=O)C(OC1=CC=C(OC)C=C1)C
Computed Properties
- Exact Mass: 349.03136g/mol
- Monoisotopic Mass: 349.03136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- Density: 1.412±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 516.8±40.0 °C(Predicted)
- pka: 12.66±0.70(Predicted)
N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3095-2968-2μmol |
N-(3-bromophenyl)-2-(4-methoxyphenoxy)propanamide |
302806-81-1 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3095-2968-5μmol |
N-(3-bromophenyl)-2-(4-methoxyphenoxy)propanamide |
302806-81-1 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3095-2968-10μmol |
N-(3-bromophenyl)-2-(4-methoxyphenoxy)propanamide |
302806-81-1 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3095-2968-20μmol |
N-(3-bromophenyl)-2-(4-methoxyphenoxy)propanamide |
302806-81-1 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3095-2968-1mg |
N-(3-bromophenyl)-2-(4-methoxyphenoxy)propanamide |
302806-81-1 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3095-2968-2mg |
N-(3-bromophenyl)-2-(4-methoxyphenoxy)propanamide |
302806-81-1 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3095-2968-3mg |
N-(3-bromophenyl)-2-(4-methoxyphenoxy)propanamide |
302806-81-1 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3095-2968-4mg |
N-(3-bromophenyl)-2-(4-methoxyphenoxy)propanamide |
302806-81-1 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3095-2968-5mg |
N-(3-bromophenyl)-2-(4-methoxyphenoxy)propanamide |
302806-81-1 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3095-2968-10mg |
N-(3-bromophenyl)-2-(4-methoxyphenoxy)propanamide |
302806-81-1 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide
N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide: A Comprehensive Overview
N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide (CAS No. 302806-81-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention for its potential therapeutic properties and its role in the development of novel drug candidates.
The chemical structure of N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide consists of a propanamide backbone substituted with a 3-bromophenyl group and a 4-methoxyphenoxy moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for various research endeavors.
Recent studies have highlighted the potential of N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide could be a valuable lead compound for the development of new anti-inflammatory drugs.
Beyond its anti-inflammatory properties, N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide has also shown promise in cancer research. A study conducted at the National Cancer Institute found that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. These findings underscore the potential of N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide as an anticancer agent.
In addition to its therapeutic applications, N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide has been used as a synthetic intermediate in the development of other bioactive compounds. Its unique structure makes it an ideal starting material for the synthesis of more complex molecules with diverse biological activities. For instance, researchers at the University of California, San Francisco, utilized this compound to synthesize a series of novel inhibitors targeting specific protein-protein interactions, which are implicated in various diseases.
The synthesis of N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide involves several well-established chemical reactions. One common approach is to start with 2-bromoacetophenone and react it with 4-methoxyphenol to form the corresponding ketone intermediate. This intermediate is then converted into the desired amide through nucleophilic acyl substitution using an appropriate amine. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent, and catalyst selection.
The physicochemical properties of N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide have been extensively studied to understand its behavior in different environments. It is known to be moderately soluble in organic solvents such as DMSO and DMF but has limited solubility in water. This property can influence its bioavailability and pharmacokinetic profile when used as a therapeutic agent. To enhance its solubility and stability, various formulation strategies have been explored, including the use of cyclodextrins and lipid-based delivery systems.
In conclusion, N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide (CAS No. 302806-81-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with diverse biological activities, making it a valuable tool for both therapeutic applications and synthetic chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the scientific community.
302806-81-1 (N-(3-Bromophenyl)-2-(4-methoxyphenoxy)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)